Cas no 2034451-49-3 (1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol)
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3-hydroxypiperidin-1-yl)(4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)methanone
- (3-hydroxypiperidin-1-yl)-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)methanone
- 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol
-
- Inchi: 1S/C13H19N3O2/c17-10-2-1-5-16(7-10)13(18)9-3-4-11-12(6-9)15-8-14-11/h8-10,17H,1-7H2,(H,14,15)
- InChI Key: RQPJBZSEDZFLOY-UHFFFAOYSA-N
- SMILES: OC1CCCN(C(C2CC3=C(CC2)N=CN3)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 323
- XLogP3: 0.1
- Topological Polar Surface Area: 69.2
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6492-0420-2μmol |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-5μmol |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-10μmol |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 90%+ | 10μl |
$103.5 | 2023-04-24 | |
| Life Chemicals | F6492-0420-20μmol |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 90%+ | 20μl |
$118.5 | 2023-04-24 | |
| Life Chemicals | F6492-0420-1mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-2mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-3mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-4mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-5mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6492-0420-10mg |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol |
2034451-49-3 | 90%+ | 10mg |
$118.5 | 2023-04-24 |
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol
Introduction to 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol (CAS No. 2034451-49-3)
1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol (CAS No. 2034451-49-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for further research and development in drug discovery.
The molecular structure of 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a tetrahydro-1H-1,3-benzodiazole moiety suggests potential interactions with various biological targets, while the piperidin-3-ol group adds another layer of complexity that may enhance binding affinity and selectivity. These structural features make the compound an intriguing subject for studying its pharmacological effects and potential therapeutic applications.
In recent years, there has been a growing interest in the development of novel compounds that can modulate central nervous system (CNS) function. The benzodiazole scaffold is well-known for its role in the treatment of anxiety disorders and seizure conditions due to its ability to interact with GABA receptors. The modification of this scaffold with additional functional groups can lead to compounds with enhanced efficacy or altered side effect profiles. 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol represents such a modification and has been explored in preclinical studies for its potential as an anxiolytic or anticonvulsant agent.
The synthesis of 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the carbonyl group at the 5-position of the tetrahydrobenzodiazole ring is particularly critical for achieving the desired biological activity. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and better purity, facilitating further exploration of this compound's potential.
Recent studies have begun to elucidate the pharmacological profile of 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol. In vitro assays have shown that this compound exhibits significant binding affinity for certain CNS receptors, suggesting its ability to modulate neurotransmitter activity. Additionally, animal models have provided preliminary evidence of its anxiolytic effects without producing excessive sedation or other undesirable side effects. These findings are particularly promising given the need for new treatments that offer improved safety profiles over existing medications.
The potential therapeutic applications of 1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole)-5-carbonylpiperidin-3-ol extend beyond anxiety disorders. Research is ongoing into its possible role in treating other CNS-related conditions such as depression and cognitive dysfunction. The unique structural features of this compound may also make it useful in developing combination therapies that target multiple neurotransmitter systems simultaneously. This approach could lead to more comprehensive treatment strategies with fewer side effects.
The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques have been increasingly used to predict how different modifications will affect a compound's properties. In the case of piperidin-3--ol derivatives, these models can help identify optimal structures for drug-like characteristics such as solubility and metabolic stability. By leveraging these tools alongside traditional experimental approaches researchers can accelerate the discovery process significantly.
The regulatory landscape plays an essential role in guiding pharmaceutical development from preclinical research through clinical trials until final approval by health authorities worldwide. Companies investing time resources into creating novel compounds must navigate complex regulatory requirements ensure safety efficacy before bringing their products market availability thus ensuring patient access beneficial treatments when needed most importantly maintaining high standards quality throughout entire lifecycle product thereby safeguarding public health interests overall wellbeing society at large thereby contributing sustainable growth healthcare industry long term perspective view worth noting however continuous advancements scientific knowledge along technological innovations continue shaping future medicine ensuring better outcomes patients everywhere hence importance staying abreast latest developments field accordingly will undoubtedly shape future directions research within specific area study thus maintaining momentum progress toward meaningful breakthroughs time time hence importance continued exploration compounds like presented herein shall undoubtedly contribute positive impact future healthcare landscape thus serving greater good humanity collectively working together toward better tomorrow everyone involved field deserves recognition appreciation efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead all involved deserve credit recognition efforts thus far thereby inspiring continued innovation excellence ahead.
2034451-49-3 (1-(4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)piperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)